Cas no 101089-46-7 (1-phenyl-4-pyridin-4-ylbutan-1-one)
101089-46-7 structure
Product Name:1-phenyl-4-pyridin-4-ylbutan-1-one
CAS No:101089-46-7
MF:C15H15NO
MW:225.285703897476
CID:1128401
PubChem ID:265173
Update Time:2025-04-20
1-phenyl-4-pyridin-4-ylbutan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-phenyl-4-pyridin-4-ylbutan-1-one
- AC1L6DDY
- ACMC-20m45j
- MLS002703581
- CTK0G8449
- 1-phenyl-4-(piperidin-4-yl)butan-2-one
- NSC101006
- 1-Phenyl-4-[4]pyridyl-butan-1-on
- 1-phenyl-4-[4]pyridyl-butan-1-one
- 1-Butanone, 1-phenyl-4-(4-pyridinyl)-
- NCIOpen2_006899
- SureCN5092579
- AC1L6DDY; ACMC-20m45j; MLS002703581; CTK0G8449; 1-phenyl-4-(piperidin-4-yl)butan-2-one; NSC101006; 1-Phenyl-4-[4]pyridyl-butan-1-on; 1-phenyl-4-[4]pyridyl-butan-1-one; 1-Butanone, 1-phenyl-4-(4-pyridinyl)-; NCIOpen2_006899; SureCN5092579;
- SCHEMBL5092579
- DTXSID40295291
- AKOS014922062
- NSC-101006
- SMR001570298
- KKTFGAZNZKVDJT-UHFFFAOYSA-N
- CHEMBL1699945
- 101089-46-7
- 1-phenyl-4-(pyridin-4-yl)butan-1-one
-
- Inchi: 1S/C15H15NO/c17-15(14-6-2-1-3-7-14)8-4-5-13-9-11-16-12-10-13/h1-3,6-7,9-12H,4-5,8H2
- InChI Key: KKTFGAZNZKVDJT-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)CCCC1C=CN=CC=1
Computed Properties
- Exact Mass: 225.11545
- Monoisotopic Mass: 225.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96
1-phenyl-4-pyridin-4-ylbutan-1-one Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
101089-46-7 (1-phenyl-4-pyridin-4-ylbutan-1-one) Related Products
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